Cas no 851980-09-1 (N'-(6-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide)

• Product Name: N'-(6-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide
• CAS No: 851980-09-1
• MF: C₂₃H₁₉FN₄O₃S₂
• MW: 482.550365686417
• CID: 5981457
• PubChem ID: 16814077
• Update Time: 2025-10-28

N'-(6-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(6-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide
• Benzoic acid, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-, 2-(6-fluoro-2-benzothiazolyl)hydrazide
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide
• 851980-09-1
• AB00670731-01
• AKOS024590731
• F0642-2124

• Inchi： 1S/C23H19FN4O3S2/c24-18-7-10-20-21(13-18)32-23(25-20)27-26-22(29)16-5-8-19(9-6-16)33(30,31)28-12-11-15-3-1-2-4-17(15)14-28/h1-10,13H,11-12,14H2,(H,25,27)(H,26,29)
• InChI Key： PWRRIDINGIZGOS-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=CC=C(F)C=C2S1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 482.08826099g/mol
• Monoisotopic Mass: 482.08826099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• pka: 9.56±0.23(Predicted)

Additional information on N'-(6-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide

N'-(6-Fluoro-1,3-Benzothiazol-2-Yl)-4-(1,2,3,4-Tetrahydroisoquinoline-2-Sulfonyl)Benzohydrazide: A Comprehensive Overview

The compound with CAS No 851980-09-1, known as N'-(6-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring substituted with a fluoro group and a tetrahydroisoquinoline moiety linked via a sulfonyl group. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials and pharmaceutical agents. The presence of the fluoro substituent in the benzothiazole ring enhances the molecule's electronic properties, making it suitable for applications in optoelectronics and sensor technologies. Additionally, the tetrahydroisoquinoline group introduces a degree of flexibility and hydrophobicity, which can be advantageous in drug design and delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. The use of sulfonating agents and hydrazine derivatives has been particularly effective in constructing the sulfonyl and hydrazide functionalities. These advancements have not only improved the synthesis efficiency but also opened new avenues for exploring similar compounds with tailored properties.

In terms of applications, N'-(6-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug molecules makes it an attractive candidate for developing novel therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. Furthermore, its photostability and fluorescence properties suggest its utility in bioimaging applications.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its identity and purity. Researchers have also employed computational methods to predict its physicochemical properties and interactions with biological systems. These insights are critical for guiding further experimental work and optimizing its performance in practical applications.

Looking ahead, the development of benzohydrazide derivatives like this compound is expected to continue at a rapid pace. Collaborative efforts between chemists and biologists will be instrumental in unlocking its full potential across diverse industries. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both scientific understanding and technological innovation.